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Compound of Interest

Compound Name: 9,9-Bis(4-hydroxyphenyl)fluorene

Cat. No.: B116638 Get Quote

An In-depth Technical Guide to 9,9-Bis(4-hydroxyphenyl)fluorene

For Researchers, Scientists, and Drug Development
Professionals
Introduction

9,9-Bis(4-hydroxyphenyl)fluorene (BHPF), also known as Bisphenol FL (BPFL), is a

bisphenol compound characterized by a fluorene "cardo" ring structure. This unique three-

dimensional architecture, where the C-9 position of the fluorene is substituted with two

hydroxyphenyl groups, imparts exceptional properties to the molecule and its subsequent

polymeric derivatives.[1][2] Its rigid, bulky structure enhances thermal stability, solubility, and

optical properties in polymers, making it a valuable monomer in the synthesis of high-

performance materials such as polycarbonates, polyesters, epoxy resins, and polyimides.[1][2]

[3][4][5] These materials find applications in aerospace, electronics, and automotive industries.

[1][2] Beyond materials science, BHPF has garnered attention in the biomedical field due to its

biological activities, including anti-estrogen and antifungal properties.[3][6][7][8] This guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and key

applications of 9,9-Bis(4-hydroxyphenyl)fluorene.
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The core of BHPF is a 9H-fluorene molecule where both hydrogen atoms at the 9-position are

replaced by p-hydroxyphenyl groups.[3][6][7]

IUPAC Name: 4,4'-(9H-Fluoren-9-ylidene)bisphenol[7]

CAS Number: 3236-71-3[3][6][7][9]

Molecular Formula: C₂₅H₁₈O₂[6][7]

Physicochemical Properties
The distinct properties of BHPF are summarized in the table below.

Property Value Source

Molecular Weight 350.41 g/mol [6][7]

Appearance White to tan powder or crystals [7][10]

Melting Point 224-226 °C [3][11]

Boiling Point 526.4 °C at 760 mmHg [3][7][11]

Density ~1.3 g/cm³ [3][7][11]

Solubility

Insoluble in water.[3][11]

Soluble in some organic

solvents.

Refractive Index ~1.71 [7][10][11]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 9,9-Bis(4-
hydroxyphenyl)fluorene.
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Spectroscopic Technique Key Data Points Source

¹H NMR

Spectra available, though

specific peak assignments vary

with solvent and instrument.

[12][13]

¹³C NMR
Spectra available for

characterization.
[12]

Infrared (IR) Spectroscopy
Spectra available (FTIR, ATR-

IR).
[6][14]

Mass Spectrometry (MS)
Precursor [M-H]⁻ at m/z

349.1234.
[6]

Raman Spectroscopy Spectra available. [6][15]

Synthesis of 9,9-Bis(4-hydroxyphenyl)fluorene
The primary method for synthesizing BHPF is the acid-catalyzed condensation reaction of 9-

fluorenone with excess phenol.[1][9] Various catalysts and co-catalysts can be employed to

optimize yield and purity.

// Nodes Reactants [label="Reactants:\n- 9-Fluorenone\n- Phenol (excess)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Acid-Catalyzed\nCondensation",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst [label="Catalyst System:\n- Strong Acids

(H₂SO₄)\n- Lewis Acids (ZnCl₂)\n- Heteropoly Acids\n- Bifunctional Ionic Liquids",

shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; CoCatalyst [label="Co-catalyst

(optional):\n- Thiol compounds (e.g., 3-mercaptopropionic acid)", shape=ellipse,

fillcolor="#FBBC05", fontcolor="#202124"]; Crude [label="Crude Product Mixture",

fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Purification", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Final [label="High-Purity\n9,9-Bis(4-hydroxyphenyl)fluorene",

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Reactants -> Reaction; Catalyst -> Reaction [label=" catalyzes"]; CoCatalyst ->

Reaction [label=" promotes"]; Reaction -> Crude; Crude -> Purification [label="Precipitation,

Filtration,\nRecrystallization, Washing"]; Purification -> Final; } dot General Synthesis Workflow

of BHPF
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Experimental Protocols
Example 1: Synthesis using Zinc Chloride and Hydrogen Chloride[3]

Reaction Setup: In an autoclave, stir 20 moles of phenol containing 9 wt. % water.

Addition of Reactants: Add 1 mole of zinc chloride and 10 moles of 9-fluorenone and allow

the solids to dissolve.

Catalysis: Pass 5 moles of gaseous hydrogen chloride into the stirred mixture.

Reaction Conditions: Heat the reaction mixture to 70°C and maintain for 4 hours.

Work-up: Upon completion, dissolve the mixture in 5 liters of isopropanol at 60°C to facilitate

product isolation. The crude product is then typically purified by recrystallization.

Example 2: Synthesis using Sulfuric Acid and β-mercaptopropionic acid[16]

Reaction Setup: In a 250 ml four-necked flask equipped with a stirrer, dropping funnel,

thermometer, and reflux condenser, place 45 g (0.25 mol) of fluorenone and 94 g (1 mol) of

phenol.

Co-catalyst Addition: Warm the mixture to 30°C and add 0.2 ml (2.3 mmol) of β-

mercaptopropionic acid.

Catalyst Addition: Cool the mixture with an ice water bath. Add 40 ml (0.72 mol) of 96%

sulfuric acid dropwise, maintaining the temperature between 30°C and 70°C.

Reaction Monitoring: Monitor the reaction for the complete conversion of fluorenone (e.g., by

thin-layer chromatography), which can occur within 15 minutes.

Isolation: Add boiling water to the reaction mixture, stir vigorously, and pour the resulting

emulsion into cold water to precipitate the product. Further purification is achieved through

washing and recrystallization.

Applications in Research and Drug Development
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The unique structure of BHPF makes it a versatile building block in materials science and a

molecule of interest in pharmacology.

// Central Node BHPF [label="9,9-Bis(4-hydroxyphenyl)fluorene\n(BHPF)",

fillcolor="#EA4335", fontcolor="#FFFFFF", shape=Mdiamond];

// Main Property Nodes Prop_Polymer [label="Monomer for\nHigh-Performance Polymers",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Prop_Bio [label="Biological Activity",

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Sub-nodes for Polymers Polycarbonate [label="Polycarbonates", fillcolor="#F1F3F4",

fontcolor="#202124"]; Epoxy [label="Epoxy Resins", fillcolor="#F1F3F4", fontcolor="#202124"];

Polyester [label="Polyesters", fillcolor="#F1F3F4", fontcolor="#202124"]; OtherPolymers

[label="Polyimides, Polyarylene Ethers", fillcolor="#F1F3F4", fontcolor="#202124"];

// Sub-nodes for Biological Activity Antifungal [label="Antifungal Agent", fillcolor="#F1F3F4",

fontcolor="#202124"]; Antiestrogen [label="Anti-estrogen", fillcolor="#F1F3F4",

fontcolor="#202124"]; DrugDev [label="Framework for\nBioactive Compounds",

fillcolor="#FBBC05", fontcolor="#202124"];

// Edges BHPF -> Prop_Polymer; BHPF -> Prop_Bio;

Prop_Polymer -> {Polycarbonate, Epoxy, Polyester, OtherPolymers} [arrowhead=vee];

Prop_Bio -> {Antifungal, Antiestrogen} [arrowhead=vee]; Prop_Bio -> DrugDev [style=dashed];

} dot Key Application Areas of BHPF

Polymer Chemistry
BHPF serves as a crucial monomer for producing functional polymers. The bulky, rigid fluorene

group enhances the thermal stability (high glass transition temperature), mechanical strength,

and optical clarity of the resulting polymers.[1][2][17] It is used in the synthesis of:

Polycarbonates and Polyesters: For applications requiring high heat resistance and good

optical properties.[2][5][17]

Epoxy Resins: To improve thermal and mechanical performance.[2][5]
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Polyarylene Ethers: Used in membranes with potential for fuel cell applications.[3][10][11]

Drug Development and Biological Activity
The fluorene scaffold is present in several approved drugs and is a versatile framework for

designing bioactive compounds.[8] BHPF itself has demonstrated notable biological effects.

Antifungal Activity: Studies have identified BHPF as a potent inhibitor of Candida albicans

biofilms, a major cause of fungal resistance.[8] It has been shown to inhibit planktonic cell

growth at low concentrations (5 µg/mL) and achieve significant biofilm inhibition (97% at 10

µg/mL), demonstrating fungicidal activity.[8] This makes it a promising candidate for the

development of new antifungal therapeutics.

Anti-estrogen Role: BHPF is classified as having anti-estrogen activity, which may be

relevant in studying and developing treatments for hormone-dependent conditions.[3][6][7]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 9,9-Bis(4-hydroxyphenyl)fluorene is associated with the following hazards:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H410: Very toxic to aquatic life with long-lasting effects.[6][7]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses), should be followed when handling this compound. It should be stored

in a dry, well-sealed container at room temperature.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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